Cas no 57427-55-1 (Phenol, tetrapropylene-)

• Product Name: Phenol, tetrapropylene-
• CAS No: 57427-55-1
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 345390
• PubChem ID: 22833446
• Update Time: 2025-04-19

Phenol, tetrapropylene- Chemical and Physical Properties

Names and Identifiers

• Phenol, tetrapropylene-
• 4-(2,4-dimethyl-3-propylheptyl)phenol
• Phenol, tetrapropylene
• phenol, 4-(2,4-dimethyl-3-propylheptyl)-
• 57427-55-1
• DTXSID40891934

• Inchi： 1S/C18H30O/c1-5-7-14(3)18(8-6-2)15(4)13-16-9-11-17(19)12-10-16/h9-12,14-15,18-19H,5-8,13H2,1-4H3
• InChI Key： OZZIOWVRWRTHQO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(C)C(CCC)C(C)CCC

Computed Properties

• Exact Mass: 262.2298
• Monoisotopic Mass: 262.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes